Cas no 6959-72-4 (Thiourea,N,N'-bis(1,1,3,3-tetramethylbutyl)-)

Thiourea,N,N'-bis(1,1,3,3-tetramethylbutyl)- structure
6959-72-4 structure
Product Name:Thiourea,N,N'-bis(1,1,3,3-tetramethylbutyl)-
CAS No:6959-72-4
MF:C17H36N2S
MW:300.546143531799
CID:515190
PubChem ID:3006110
Update Time:2025-04-19

Thiourea,N,N'-bis(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N,N'-bis(1,1,3,3-tetramethylbutyl)-
    • 1,3-bis(2,4,4-trimethylpentan-2-yl)thiourea
    • 6959-72-4
    • NSC65462
    • 1,3-bis(1,1,3,3-tetramethylbutyl)thiourea
    • NSC-65462
    • Urea, 1,3-bis(1,1,3,3-tetra-methylbutyl)-2-thio-
    • N,N'-Bis(2,4,4-trimethylpentan-2-yl)thiourea
    • DTXSID00388294
    • Inchi: 1S/C17H36N2S/c1-14(2,3)11-16(7,8)18-13(20)19-17(9,10)12-15(4,5)6/h11-12H2,1-10H3,(H2,18,19,20)
    • InChI Key: PTQOUCUVFYGXLG-UHFFFAOYSA-N
    • SMILES: S=C(NC(C)(C)CC(C)(C)C)NC(C)(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 300.26018
  • Monoisotopic Mass: 300.26
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • Density: 0.905
  • Boiling Point: 352.6°C at 760 mmHg
  • Flash Point: 167°C
  • Refractive Index: 1.485
  • PSA: 24.06
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